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Compound of Interest

Compound Name:
3-Ethoxy-2-

(methylsulfonyl)acrylonitrile

Cat. No.: B1167598 Get Quote

Application Notes and Protocols for 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of 3-
Ethoxy-2-(methylsulfonyl)acrylonitrile, a compound requiring careful management due to its

potential hazards. The following protocols are based on the known risks associated with closely

related acrylonitrile compounds and are intended to ensure the safety of laboratory personnel.

Summary of Safety and Physical Data
The following table summarizes key safety and physical data for acrylonitrile and related

compounds. This information should be considered relevant for the safe handling of 3-Ethoxy-
2-(methylsulfonyl)acrylonitrile.
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Property Data

Chemical Formula C₆H₉NO₃S

Molecular Weight 175.21 g/mol [1]

Appearance Likely a liquid, based on related compounds.

GHS Hazard Statements

Based on related acrylonitriles, it is expected to

be: Highly flammable liquid and vapor (H225),

Toxic if swallowed, in contact with skin or if

inhaled (H301 + H311 + H331), Causes skin

irritation (H315), May cause an allergic skin

reaction (H317), Causes serious eye damage

(H318), May cause respiratory irritation (H335),

and May cause cancer (H350).[2]

Storage Temperature
Recommended storage temperature as per

product label; generally, store in a cool place.[3]

Incompatibilities

Strong acids, strong bases, oxidizing agents,

and conditions that can induce polymerization.

[4][5]

Personal Protective Equipment (PPE)

Chemical-resistant gloves (e.g., butyl rubber),

safety goggles and face shield, and flame-

retardant lab coat.[4]

Experimental Protocols
Protocol 1: Safe Handling of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile
This protocol outlines the steps for safely handling 3-Ethoxy-2-(methylsulfonyl)acrylonitrile
in a laboratory setting.

1. Preparation and Personal Protective Equipment (PPE) 1.1. Before handling the compound,

ensure that a current Safety Data Sheet (SDS) for a closely related acrylonitrile is available and

has been reviewed. 1.2. Don the appropriate PPE:
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Chemical-resistant gloves (butyl rubber or Viton are recommended for acrylonitriles).
Safety goggles and a face shield.
A flame-retardant laboratory coat. 1.3. Ensure that a safety shower and eyewash station are
readily accessible and have been recently tested. 1.4. All handling of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile must be performed inside a certified chemical fume hood to
avoid inhalation of vapors.[6]

2. Aliquoting and Weighing 2.1. Place a calibrated analytical balance inside the chemical fume

hood. 2.2. Ground all equipment, including the balance and any containers, to prevent the

buildup of static electricity, which could be an ignition source. 2.3. Use non-sparking tools for all

manipulations. 2.4. Carefully transfer the desired amount of the compound from the stock

container to a tared, sealed secondary container. 2.5. Keep the stock container tightly closed

when not in use.

3. Dissolution and Reaction Setup 3.1. Add the solvent to the container with the aliquoted

compound slowly and carefully to avoid splashing. 3.2. If the dissolution process is exothermic,

prepare an ice bath to cool the container. 3.3. For reactions, ensure the reaction vessel is

properly secured and equipped with a condenser if heating is required. 3.4. Maintain a

controlled and well-ventilated environment throughout the experiment.

4. Waste Disposal 4.1. All waste materials, including contaminated gloves, pipette tips, and

empty containers, must be disposed of as hazardous waste. 4.2. Collect all liquid waste

containing 3-Ethoxy-2-(methylsulfonyl)acrylonitrile in a designated, properly labeled, and

sealed waste container. 4.3. Do not mix with incompatible waste streams.
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Workflow for Safe Handling of 3-Ethoxy-2-(methylsulfonyl)acrylonitrile
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Caption: Workflow for the safe handling of 3-Ethoxy-2-(methylsulfonyl)acrylonitrile.
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Protocol 2: Storage of 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile
This protocol describes the proper conditions for storing 3-Ethoxy-2-
(methylsulfonyl)acrylonitrile to maintain its stability and prevent hazardous situations.

1. Container and Labeling 1.1. Store the compound in its original, tightly sealed container. 1.2.

If transferred to a secondary container, ensure it is appropriate for flammable and toxic liquids

and is clearly labeled with the full chemical name, concentration, date, and relevant hazard

symbols.

2. Storage Location and Conditions 2.1. Store in a designated flammable liquids storage

cabinet. 2.2. The storage area must be cool, dry, and well-ventilated.[6] 2.3. Keep away from

heat, sparks, open flames, and other sources of ignition. 2.4. Protect from direct sunlight, as

related compounds are light-sensitive and can polymerize upon exposure. 2.5. Do not store

with incompatible materials such as strong acids, bases, or oxidizing agents. A separate,

designated storage area is recommended.[5]

3. Inventory Management 3.1. Maintain an accurate inventory of the compound, including the

date of receipt and the amount in stock. 3.2. Inspect the container periodically for any signs of

leakage or damage. 3.3. Use older stock first to minimize the potential for degradation over

time.
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Decision Tree for Storage of 3-Ethoxy-2-(methylsulfonyl)acrylonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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